O-[4-(trifluoromethyl)phenyl]hydroxylamine
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Description
O-[4-(trifluoromethyl)phenyl]hydroxylamine is a chemical compound that is part of a broader class of hydroxylamines, which are characterized by the presence of an -OH and an -NH2 group attached to the same nitrogen atom. These compounds are known for their utility in various organic synthesis reactions, including amination, where they serve as nitrogen donors.
Synthesis Analysis
The synthesis of related O-substituted hydroxylamines has been explored in various studies. For instance, the synthesis of O-(2,4-dinitrophenyl)hydroxylamine was described as an efficient two-step process, which was then applied to the synthesis of substituted N-benzoyliminopyridinium ylides . Although this does not directly describe the synthesis of O-[4-(trifluoromethyl)phenyl]hydroxylamine, it provides insight into the synthetic strategies that could be adapted for its preparation.
Molecular Structure Analysis
The molecular structure of compounds similar to O-[4-(trifluoromethyl)phenyl]hydroxylamine has been studied using various spectroscopic techniques. For example, the conformational properties of O-nitrosobis(trifluoromethyl)hydroxylamine were investigated, revealing unexpected conformational properties and an unusually long (CF3)2NO-NO bond . This suggests that the trifluoromethyl group can significantly influence the molecular structure and stability of hydroxylamines.
Chemical Reactions Analysis
O-substituted hydroxylamines are known to participate in a variety of chemical reactions. The electrophilic amination of methionine residues by O-(2,4-dinitrophenyl)hydroxylamine has been documented, indicating the potential for these compounds to modify proteins selectively . Additionally, the amino-migration of O-phenylhydroxylamines has been studied, showing that these compounds can rearrange to form aminophenols . These reactions highlight the versatility of hydroxylamines in organic synthesis.
Physical and Chemical Properties Analysis
The physical and chemical properties of O-substituted hydroxylamines are influenced by their substituents. For instance, the presence of a trifluoromethyl group can impart unique properties to the molecule, such as increased lipophilicity and stability. The reactivity of these compounds as electrophilic aminating agents has been extensively reviewed, demonstrating their potential in forming C-N, N-N, O-N, and S-N bonds without the need for expensive metal catalysts . The reaction of O-nitrosobis(trifluoromethyl)hydroxylamine with various compounds has also been explored, leading to the formation of novel derivatives .
Mechanism of Action
Target of Action
The primary target of O-[4-(trifluoromethyl)phenyl]hydroxylamine It’s known that hydroxylamines can react with aldehydes and ketones to form oximes . This suggests that the compound might interact with aldehydes and ketones in biological systems.
Mode of Action
O-[4-(trifluoromethyl)phenyl]hydroxylamine: likely interacts with its targets through a nucleophilic reaction. The oxygen in the hydroxylamine acts as a nucleophile in competition with nitrogen, but it’s a dead-end process. Reaction with oxygen gives the reversible formation of a hemiketal. Reaction with nitrogen forms the oxime in an essentially irreversible process as the adduct dehydrates .
properties
IUPAC Name |
O-[4-(trifluoromethyl)phenyl]hydroxylamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F3NO/c8-7(9,10)5-1-3-6(12-11)4-2-5/h1-4H,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVQRIPAYKQMJME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(F)(F)F)ON |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6F3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
92381-17-4 |
Source
|
Record name | O-[4-(trifluoromethyl)phenyl]hydroxylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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